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Compound of Interest

Compound Name: 3-Methoxy-1,2-propanediol

Cat. No.: B053666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-1,2-propanediol (CAS No. 623-39-2), also known as glycerol α-monomethyl ether,

is a viscous, colorless liquid with hygroscopic properties.[1] Its utility in various research and

development applications necessitates a thorough understanding of its safety and toxicological

profile. This technical guide provides a comprehensive overview of the available data on the

safety, toxicity, and handling of 3-Methoxy-1,2-propanediol, intended for professionals in

research, and drug development.

Toxicological Data
The toxicological properties of 3-Methoxy-1,2-propanediol have not been fully investigated.[1]

However, the available data provides initial insights into its acute toxicity and irritation potential.

Acute Toxicity

A key study on the acute toxicity of 3-Methoxy-1,2-propanediol was conducted via

subcutaneous administration in mice.
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Parameter Species Route Value Observations

LD50 Mouse Subcutaneous > 2,547 mg/kg

Flaccid paralysis

without

anesthesia

(indicative of

neuromuscular

blockage) and

muscle

weakness were

observed.[2][3]

Irritation Potential

Studies have been conducted to assess the potential of 3-Methoxy-1,2-propanediol to cause

skin and eye irritation.

Skin Irritation: A study in rabbits indicated that 3-Methoxy-1,2-propanediol does not cause

dermal irritation or corrosion.[4]

Eye Irritation: In a rabbit eye irritation study, the substance was classified as a "MINIMAL

IRRITANT".[5]

Data Gaps

Significant gaps exist in the toxicological database for 3-Methoxy-1,2-propanediol.
Specifically, there is a lack of publicly available data on:

Acute oral and dermal toxicity (LD50) in rats or rabbits.

Genotoxicity (e.g., Ames test, in vitro micronucleus assay).

In vitro cytotoxicity.

Repeated dose toxicity.

Carcinogenicity.
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Reproductive and developmental toxicity.

Experimental Protocols
Detailed experimental protocols for the following key toxicological assessments are outlined

below, based on standardized OECD guidelines. These protocols serve as a reference for the

type of studies required to fill the existing data gaps for 3-Methoxy-1,2-propanediol.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)

This method is used to assess the acute toxic effects of a substance when administered orally.

Preparation

Dosing Observation Analysis

Animal Preparation
(e.g., Sprague-Dawley rats, fasted)

Single Oral Gavage
(Fixed dose levels: 5, 50, 300, 2000 mg/kg)

Dose Formulation
(3-Methoxy-1,2-propanediol in vehicle)

Clinical Observations
(Mortality, clinical signs, body weight) 14-Day Observation Period Gross Necropsy Data Analysis & LD50 Estimation

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 420).

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

This in vitro assay is used to assess the mutagenic potential of a substance.
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Preparation

Exposure Incubation Analysis

Bacterial Strain Preparation
(e.g., Salmonella typhimurium, E. coli)

Exposure of Bacteria to Test Substance
(with and without S9 mix)S9 Metabolic Activation Mix

Test Substance Preparation
(3-Methoxy-1,2-propanediol)

Incubation on Minimal Glucose Agar Plates Revertant Colony Counting Data Analysis & Mutagenicity Assessment

Click to download full resolution via product page

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Metabolism and Pharmacokinetics
There is currently no specific information available on the metabolism and pharmacokinetic

profile of 3-Methoxy-1,2-propanediol in mammals. Studies on related compounds, such as

1,2-propanediol, indicate that it can be metabolized in the body. However, the influence of the

methoxy group on the absorption, distribution, metabolism, and excretion (ADME) of 3-
Methoxy-1,2-propanediol is unknown.

A proposed metabolic pathway for many xenobiotics involves two phases. Phase I reactions

introduce or expose functional groups, while Phase II reactions involve conjugation of these

groups to increase water solubility and facilitate excretion.

Phase I Metabolism Phase II Metabolism

3-Methoxy-1,2-propanediol Oxidation
(e.g., via alcohol/aldehyde dehydrogenase)

Conjugation
(e.g., Glucuronidation, Sulfation)

Excretion
(Urine, Feces)
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Caption: A generalized theoretical metabolic pathway for xenobiotics.

Handling and Safety Precautions
Based on the available information, the following handling and safety precautions are

recommended when working with 3-Methoxy-1,2-propanediol.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH-approved respirator.

Handling and Storage

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep container tightly closed.

Store in a cool, dry, and well-ventilated place.

The substance is hygroscopic, so protection from moisture is important.[1]

First Aid Measures

After Inhalation: Move person into fresh air.

After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.

After Eye Contact: Rinse out with plenty of water.

After Ingestion: Make victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[2]
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Spill and Disposal

Spill: Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders,

sawdust). Dispose of contaminated material as waste according to local regulations.

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Conclusion
This technical guide summarizes the currently available safety and toxicity data for 3-Methoxy-
1,2-propanediol. While initial studies suggest low acute toxicity and minimal irritation potential,

significant data gaps remain. Researchers and drug development professionals should

exercise caution when handling this compound, adhering to the recommended safety

precautions. Further comprehensive toxicological studies are necessary to fully characterize

the safety profile of 3-Methoxy-1,2-propanediol and to enable a complete risk assessment for

its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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